Cas no 1093430-18-2 (3-(3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid)

• Product Name: 3-(3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid
• CAS No: 1093430-18-2
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD08700961
• CID: 4571070
• PubChem ID: 23005990
• Update Time: 2025-05-20

3-(3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid
• Z1259162070

• MDL： MFCD08700961
• Inchi： 1S/C9H14N2O2/c1-5(9(12)13)4-8-6(2)10-11-7(8)3/h5H,4H2,1-3H3,(H,10,11)(H,12,13)
• InChI Key： ZJCNNCJYWFIMQY-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C(C)=NNC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• XLogP3: 1.3
• Topological Polar Surface Area: 66

Additional information on 3-(3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid

3-(3,5-Dimethyl-1H-pyrazol-4-yl)-2-methylpropanoic Acid (CAS No. 1093430-18-2): An Overview

3-(3,5-Dimethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid (CAS No. 1093430-18-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a wide range of applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-(3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid is composed of a pyrazole ring substituted with two methyl groups and a carboxylic acid moiety attached to a propyl chain. The presence of these functional groups imparts distinct chemical properties and biological activities to the compound. The pyrazole ring is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to various biological targets.

Recent studies have highlighted the potential of 3-(3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, making it a promising candidate for further drug development.

In addition to its anti-inflammatory properties, 3-(3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid has shown potential as an antioxidant. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound can effectively scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This dual functionality—anti-inflammatory and antioxidant—positions 3-(3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid as a valuable tool in the treatment of chronic diseases characterized by inflammation and oxidative stress.

The pharmacokinetic properties of 3-(3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid have also been extensively studied. A preclinical study published in the Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The high oral bioavailability and low toxicity make it an attractive candidate for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid in treating various conditions. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings underscore the potential of this compound as a safe and effective therapeutic agent.

The synthesis of 3-(3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid has been optimized to ensure high yields and purity. Various synthetic routes have been explored, including multistep processes involving coupling reactions and functional group transformations. The most efficient method involves the reaction of 4-chloroacetophenone with hydrazine hydrate to form the pyrazole ring, followed by subsequent modifications to introduce the carboxylic acid moiety.

In conclusion, 3-(3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoic acid (CAS No. 1093430-18-2) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in treating inflammatory diseases and oxidative stress-related conditions make it an exciting area of research for medicinal chemists and pharmaceutical scientists. Ongoing clinical trials will provide further insights into its therapeutic potential and pave the way for its future use in medicine.